Cas no 1611-07-0 (3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile)

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile structure
1611-07-0 structure
Product name:3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
CAS No:1611-07-0
MF:C16H23NO
MW:245.35992
MDL:MFCD00156139
CID:83830
PubChem ID:615568

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Di-tert-butyl-4-hydroxyphenyl)acetonitrile
    • 3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
    • 3,5-Bis(tert-butyl)-4-hydroxyphenylacetonitrile
    • 2-(3,5-ditert-butyl-4-hydroxyphenyl)acetonitrile
    • 2-[3,5-Di(tert-butyl)-4-hydroxyphenyl]acetonitrile
    • DTXSID70346841
    • PS-7530
    • SCHEMBL3798584
    • 2-(3,5-DI(TERT-BUTYL)-4-HYDROXYPHENYL)ACETONITRILE
    • AKOS022181905
    • ?3,5-DI-TERT-BUTYL-4-HYDROXYPHENYLACETONITRILE
    • CS-0313276
    • (3,5-Di-tert-butyl-4-hydroxyphenyl)acetonitrile
    • 4-hydroxy-3,5-di-t-butylphenyl-acetonitrile
    • 4-hydroxy-3,5-di-t-butylphenylacetonitrile
    • (3,5-Ditert-butyl-4-hydroxyphenyl)acetonitrile #
    • FT-0610862
    • W-205871
    • Benzeneacetonitrile,3,5-bis(1,1-dimethylethyl)-4-hydroxy-
    • 2,6-Bis(1,1-dimethylethyl)-4-cyanomethylphenol
    • Benzeneacetonitrile, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
    • MFCD00156139
    • BAA61107
    • 1611-07-0
    • MDL： MFCD00156139
    • Inchi： InChI=1S/C16H23NO/c1-15(2,3)12-9-11(7-8-17)10-13(14(12)18)16(4,5)6/h9-10,18H,7H2,1-6H3
    • InChI Key： BEQZSRGZHCDMMH-UHFFFAOYSA-N
    • SMILES： CC(C)(C)C1=C(C(=CC(=C1)CC#N)C(C)(C)C)O

Computed Properties

  • Exact Mass: 245.17800
  • Monoisotopic Mass: 245.177964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4.6
  • Tautomer Count: 2
  • Topological Polar Surface Area: 44

Experimental Properties

  • Color/Form: Not determined.
  • Density: 0.991
  • Melting Point: 104 °C
  • Boiling Point: 323 °C at 760 mmHg
  • Flash Point: 149.2 °C
  • Refractive Index: 1.513
  • PSA: 44.02000
  • LogP: 4.05328
  • Solubility: Not determined

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：3276
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S22; S36/37/39; S45
  • Hazardous Material Identification： Xi
  • Packing Group：III
  • Risk Phrases：R20/21/22
  • Packing Group：III
  • Hazard Level：6.1
  • PackingGroup：III
  • Safety Term：6.1
  • HazardClass：6.1

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13493-5g
3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile, 98%
 1611-07-0 98%
5g
 ￥1587.00 2023-02-25
Apollo Scientific
OR21939-1g
3,5-Bis(tert-butyl)-4-hydroxyphenylacetonitrile
 1611-07-0
1g
 £120.00 2025-02-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A13493-1g
3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile, 98%
 1611-07-0 98%
1g
 ￥296.00 2023-02-25
Ambeed
A194218-5g
2-(3,5-Di-tert-butyl-4-hydroxyphenyl)acetonitrile
 1611-07-0 98%
5g
 $289.0 2024-08-03
A2B Chem LLC
AA82957-1g
3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
 1611-07-0 95%
1g
 $81.00 2024-04-20
A2B Chem LLC
AA82957-10mg
3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
 1611-07-0 >95%
10mg
 $241.00 2024-01-03
Cooke Chemical
BD8301947-1g
2-(3,5-Di-tert-butyl-4-hydroxyphenyl)acetonitrile
 1611-07-0 98%
1g
 RMB 505.60 2023-09-07
eNovation Chemicals LLC
D763258-1g
Benzeneacetonitrile, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
 1611-07-0 98%
1g
 $200 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-AC080-200mg
3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
 1611-07-0 98%
200mg
 ￥123.0 2022-02-28
A2B Chem LLC
AA82957-5mg
3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
 1611-07-0 >95%
5mg
 $215.00 2024-01-03

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Amadis Chemical Company Limited
(CAS:1611-07-0)3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
Purity:99%
Quantity:5g
Price ($):260.0